Cas no 121124-95-6 (1,3-Dioxane, 2-(5-bromo-2-methoxyphenyl)-)

• Product Name: 1,3-Dioxane, 2-(5-bromo-2-methoxyphenyl)-
• CAS No: 121124-95-6
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 1211844
• PubChem ID: 14378759
• Update Time: 2025-04-20

1,3-Dioxane, 2-(5-bromo-2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane, 2-(5-bromo-2-methoxyphenyl)-
• 2-(3-Bromo-6-methoxyphenyl)-1,3-dioxane
• 2-(5-Bromo-2-methoxyphenyl)-1,3-dioxane
• QYGXFNAOPHJOMY-UHFFFAOYSA-N
• 121124-95-6
• 2-(5-Bromo-2-methoxy-phenyl)-[1,3]dioxane
• DTXSID301277914
• SCHEMBL3686228

• Inchi： 1S/C11H13BrO3/c1-13-10-4-3-8(12)7-9(10)11-14-5-2-6-15-11/h3-4,7,11H,2,5-6H2,1H3
• InChI Key： QYGXFNAOPHJOMY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1OCCCO1)OC

Computed Properties

• Exact Mass: 272.00479
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69